Cas no 113779-18-3 (1-(benzo[e]pyren-4-yl)ethanone)

• Product Name: 1-(benzo[e]pyren-4-yl)ethanone
• CAS No: 113779-18-3
• MF: C₂₂H₁₄O
• MW: 294.345965862274
• CID: 1201242
• PubChem ID: 188806
• Update Time: 2025-04-20

1-(benzo[e]pyren-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(benzo[e]pyren-4-yl)ethanone
• 4-acetylbenzo[e]pyrene
• Ethanone, 1-benzo(e)pyren-4-yl-
• 1-Benzo(e)pyren-4-ylethanone
• 1-(Benzo[e]pyren-4-yl)ethan-1-one
• 1-benzo[e]pyren-4-ylethanon
• 113779-18-3
• DTXSID40921189
• AKOS015904901

• Inchi： 1S/C22H14O/c1-13(23)20-12-14-6-4-9-17-15-7-2-3-8-16(15)18-10-5-11-19(20)22(18)21(14)17/h2-12H,1H3
• InChI Key： HIHZAFZPEKOQLW-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C2C=CC=C3C4C=CC=CC=4C4=CC=CC=1C4=C32

Computed Properties

• Exact Mass: 294.10452
• Monoisotopic Mass: 294.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07